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Compound of Interest

3-Chloro-5-fluorophenethyl!
Compound Name:
acetate

Cat. No.: B7992665

Get Quote

\ J

3-Chloro-5-fluorophenethyl Acetate: Proper Disposal & Waste Management[1][2]

Executive Summary & Immediate Action

3-Chloro-5-fluorophenethyl acetate (CAS: 1379363-86-6) is a halogenated organic ester.[1]
[3] Improper disposal poses significant risks due to the formation of hydrofluoric (HF) and
hydrochloric (HCI) acids upon thermal decomposition or hydrolysis.

e Primary Waste Stream: Halogenated Organic Waste.[1]

« Critical Prohibition:NEVER dispose of this compound down the drain. It is toxic to aquatic life
and can damage plumbing infrastructure via acid hydrolysis.[1]

o Immediate Spill Response: Absorb with inert material (vermiculite/sand).[1] Do not use
combustible materials like sawdust.[1]

Chemical Characterization & Waste Profile
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To ensure compliant disposal, the chemical must be accurately characterized on all waste tags.

[1]

Property

Data

Relevance to Disposal

CAS Number

1379363-86-6

Required for waste

manifesting.[1]

Confirm presence of F and Cl

Molecular Formula C10H10CIFO2
atoms.[1][4]
] Density considerations for
Molecular Weight 216.64 g/mol o
liquid waste.[1]
Classified as Combustible (not
Flash Point >100°C (Estimated) highly Flammable), but treated
as organic solvent waste.[1]
Must be dissolved in
Solubility Low in water; High in organics compatible organic solvent for
disposal.[1]
Skin/Eye Irritant, Aquatic Requires full PPE during waste
Hazards

Toxicity

transfer.[1]

Pre-Disposal Safety & Handling

Before initiating the disposal workflow, ensure the following safety protocols are active.

» PPE Requirements: Nitrile gloves (double-gloving recommended due to halogenated

nature), safety goggles, and a flame-resistant lab coat.[1][5]

» Ventilation: All waste transfer operations must occur inside a certified chemical fume hood to

capture volatile organic compounds (VOCSs).[1]

» Container Selection: Use High-Density Polyethylene (HDPE) or glass containers.[1] Avoid
metal containers (steel/aluminum) as potential hydrolysis can generate acids that corrode

metal.[1][5]
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Waste Segregation Protocol

The most critical step in the disposal of 3-Chloro-5-fluorophenethyl acetate is segregation.[1]
Mixing halogenated waste with non-halogenated solvents significantly increases disposal costs
and complicates the incineration process.[1]

Scientific Rationale for Segregation

e Halogen Content: The presence of Chlorine and Fluorine requires the waste incinerator to
operate at higher temperatures (>1100°C) and utilize wet scrubbers to neutralize the
resulting acid gases (HCl and HF).

» Cost Efficiency: Non-halogenated waste is often used as fuel blending.[1] Contaminating it
with halogens renders it unsuitable for fuel recovery, forcing it into the expensive "destructive
incineration” stream.[1]

Segregation Decision Logic

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b7992665/docs?utm_src=pdf-body#3-chloro-5-fluorophenethyl-acetate-proper-disposal-procedures
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7992665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Mixed with Halogenated Solvents Mixed with Non-Halogenated Solvents
(e.g., DCM, Chloroform)

Waste Generation: STREAM B: NON-HALOGENATED WASTE
3-Chloro-5-fluorophenethyl acetate (Fuel Blending)
Is the waste pure compound?

o

Is it mixed with other solvents?

l

Check Co-Solvent Type Yes

(e.g., Acetone, Methanol)

CRITICAL: Mixture is now
classified as Halogenated

STREAM A: HALOGENATED WASTE
(High Temp Incineration Required)

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree.[1] Note that adding even small amounts of

halogenated compound to non-halogenated solvents reclassifies the entire mixture as

Halogenated Waste.

Step-by-Step Disposal Procedure
Step 1: Collection & Containment

¢ Select a clean, chemically compatible container (HDPE or Amber Glass).[1]
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o Ensure the container has a screw-top lid that seals tightly to prevent vapor escape.[1]

« Fill the container no more than 90% full to allow for thermal expansion.[1]

Step 2: Chemical Labeling (Compliance)

A generic "Waste" label is insufficient.[1][6] The label must explicitly state:
e Full Chemical Name: "3-Chloro-5-fluorophenethyl acetate" (No abbreviations).[1][4]
o Hazard Class: "Halogenated Organic."[1]

» Constituents: If in solution, list the solvent and the approximate concentration (e.g., "Solution
in Dichloromethane, <5%").

Step 3: Storage

Store the waste container in a Satellite Accumulation Area (SAA).
e Location: Near the point of generation (e.g., inside the fume hood or a vented cabinet).[1]
e Secondary Containment: Place the bottle in a secondary tray to catch potential leaks.

o Incompatibility: Keep separate from strong oxidizers (e.g., nitric acid) and strong bases
(which can cause rapid hydrolysis).[1]

Step 4: Professional Hand-off

Contact your facility's Environmental Health & Safety (EHS) department for pickup.[1][7] Do not
transport the waste yourself to the central accumulation area unless authorized.

The Destruction Lifecycle (The "Why")

Understanding the downstream process validates the strict segregation protocols. The
destruction of fluorinated compounds is chemically demanding.[1]

« Injection: The waste is injected into a rotary kiln incinerator.[1]
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e Combustion: Temperatures must exceed 1100°C to break the strong C-F bond (Bond Energy
~485 kJ/mol).[1]

¢ Acid Generation:

e Scrubbing: The exhaust gas passes through a wet scrubber (usually Calcium Hydroxide or
Sodium Hydroxide) to neutralize the acids before release.[1]

Lab Waste Collection Manifested HazMat Transport Injection Rotary Kiln (>1100°C) Acid Gases (HF’ HCD > (\l{lv::l(rsaclir;;?;:) CaF2 / CaCl2 S(;lﬁ:ns:lf';gsgfal

Click to download full resolution via product page

Figure 2: Industrial destruction pathway for halogenated esters, highlighting the necessity of
scrubbing systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. eCFR :: Appendix lll to Part 268, Title 40 -- List of Halogenated Organic Compounds
Regulated Under § 268.32 [ecfr.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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